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Compound of Interest

Compound Name: GJ103

Cat. No.: B15560204

For Researchers, Scientists, and Drug Development Professionals

Introduction

GJ103 is a sodium salt and an active analog of the read-through compound GJ072.[1][2] It is
utilized in research to investigate strategies for treating genetic disorders that arise from
nonsense mutations.[2] GJ103 has demonstrated the ability to induce the read-through of
premature stop codons, a mechanism with therapeutic potential.[2] The compound shows
similar activity to other read-through compounds like RTC13 and RTC14 but with better
tolerability in ataxia-telangiectasia (A-T) cells.[1][2] Notably, GJ103 does not exhibit significant
cytotoxicity at concentrations as high as 300 pM.[1][2] Proper preparation of GJ103 stock
solutions is the critical first step for ensuring accurate and reproducible experimental outcomes.

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data for preparing GJ103 stock solutions.
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Parameter Value Source
Molecular Weight 364.36 g/mol [1]
CAS Number 1459687-96-7 [1]13]
Appearance Solid [1]
Purity >98% [4115]
Solubility in DMSO 50 mg/mL (137.23 mM) [1][2]
Solubility in Water Soluble (as sodium salt) [1112]
Recommended Storage

-20°C for up to 3 years [1]
(Powder)
Recommended Storage (In

-80°C for up to 1 year [1]

Solvent)

Experimental Protocols
Preparing a 10 mM GJ103 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GJ103 in DMSO, a
common starting concentration for in vitro experiments.

Materials:

e GJ103 sodium salt powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (recommended)[1]

» Pipettes and sterile filter tips
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, use the following
calculation:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
o Mass (mg) = 0.010 mol/L * 0.001 L * 364.36 g/mol * 1000 mg/g = 3.64 mg

Weighing GJ103: Carefully weigh out 3.64 mg of GJ103 powder using an analytical balance
and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the GJ103 powder.
Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10
minutes.[1]

Aliquotting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C.[1]

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture.

Materials:

10 mM GJ103 stock solution in DMSO
Sterile cell culture medium appropriate for your cell line
Sterile microcentrifuge tubes

Pipettes and sterile filter tips
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Procedure:

e Thawing Stock Solution: Thaw a single aliquot of the 10 mM GJ103 stock solution at room
temperature.

o Intermediate Dilution (Optional but Recommended): To avoid issues with precipitation of the
organic solvent in the aqueous cell culture medium, it is advisable to perform an intermediate
dilution. For example, dilute the 10 mM stock solution 1:10 in sterile cell culture medium to
create a 1 mM intermediate stock.

o Final Working Solution: Further dilute the intermediate stock solution to the desired final
concentration in your cell culture medium. For example, to achieve a final concentration of
10 pM in a total volume of 2 mL, add 20 pL of the 1 mM intermediate stock to 1980 uL of cell
culture medium.

o Application to Cells: Gently mix the final working solution and add it to your cell culture
plates. Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%)
to avoid solvent-induced cytotoxicity.
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Caption: Workflow for preparing GJ103 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GJ103 sodium salt | ATM/ATR | TargetMol [targetmol.com]

2. lifetechindia.com [lifetechindia.com]

3. chembk.com [chembk.com]

4. GJ103 sodium | 1459687-96-7 [sigmaaldrich.com]

5. GJ103 (sodium salt)|1459687-96-7|COA [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15560204?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560204?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/gj103%20sodium%20salt
https://www.lifetechindia.com/pdf/HY-101203A-.pdf
https://www.chembk.com/en/chem/GJ-103
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh303c4410?context=bbe
https://dcchemicals.com/coa/COA_DC10080.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for Preparing GJ103
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560204#preparing-gj103-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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